Cas no 350678-57-8 (Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
• CAS No: 350678-57-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 1467667
• Update Time: 2024-08-23

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-

• Inchi： 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3/t9-/m1/s1
• InChI Key： ANEGOXNGPXRGPY-SECBINFHSA-N
• SMILES： [C@@H]1(C)C2=C(C=CC=C2)CCN1C

Computed Properties

• Exact Mass: 161.12055

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 227.1±9.0 °C(Predicted)
• PSA: 3.24
• pka: 8.86±0.40(Predicted)